Cas no 106310-22-9 (Urea, N-methyl-N'-[3-methyl-4-[4-[(trifluoromethyl)thio]phenoxy]phenyl]-)

Urea, N-methyl-N'-[3-methyl-4-[4-[(trifluoromethyl)thio]phenoxy]phenyl]- structure
106310-22-9 structure
Product name:Urea, N-methyl-N'-[3-methyl-4-[4-[(trifluoromethyl)thio]phenoxy]phenyl]-
CAS No:106310-22-9
MF:C16H15F3N2O2S
MW:356.362713098526
CID:1177453
PubChem ID:13685585

Urea, N-methyl-N'-[3-methyl-4-[4-[(trifluoromethyl)thio]phenoxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Urea, N-methyl-N'-[3-methyl-4-[4-[(trifluoromethyl)thio]phenoxy]phenyl]-
    • 1-methyl-3-[3-methyl-4-[4-(trifluoromethylsulfanyl)phenoxy]phenyl]urea
    • 106310-22-9
    • N-Methyl-N'-(3-methyl-4-{4-[(trifluoromethyl)sulfanyl]phenoxy}phenyl)urea
    • DTXSID50546726
    • SCHEMBL10397384
    • DVMGRNYVLAYEKG-UHFFFAOYSA-N
    • Inchi: InChI=1S/C16H15F3N2O2S/c1-10-9-11(21-15(22)20-2)3-8-14(10)23-12-4-6-13(7-5-12)24-16(17,18)19/h3-9H,1-2H3,(H2,20,21,22)
    • InChI Key: DVMGRNYVLAYEKG-UHFFFAOYSA-N
    • SMILES: CC1=C(C=CC(=C1)NC(=O)NC)OC2=CC=C(C=C2)SC(F)(F)F

Computed Properties

  • Exact Mass: 356.08063339g/mol
  • Monoisotopic Mass: 356.08063339g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 415
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.7Ų
  • XLogP3: 4.5

Experimental Properties

  • PSA: 79.15000
  • LogP: 5.42790

Urea, N-methyl-N'-[3-methyl-4-[4-[(trifluoromethyl)thio]phenoxy]phenyl]- Related Literature

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